Cas no 1173022-44-0 (3,4-Dimethoxy7-13C-benzaldehyde)

This technical description details 3,4-Dimethoxy-7-¹³C-benzaldehyde. It is an isotopically labeled aldehyde derivative of benzaldehyde. The molecule features an aldehyde functional group attached directly to an aromatic benzene ring substituted at positions 3 and 4 with methoxy (-OCH₃) groups and at position 7 with a carbon-13 (¹³C) isotope instead of the naturally occurring carbon-12 (¹²C). The specific incorporation of the ¹³C label at position 7 provides unique NMR spectroscopic properties crucial for detailed structural studies and metabolic research where precise tracking of carbon atoms is required. This labeled compound offers researchers enhanced sensitivity and specificity in experiments involving carbon metabolism, biosynthesis pathways, and structural characterization compared to unlabeled analogues.

3,4-Dimethoxy7-13C-benzaldehyde structure

1173022-44-0 structure

Product Name:3,4-Dimethoxy7-13C-benzaldehyde

CAS No:1173022-44-0

MF:C₉H₁₀O₃

MW:167.166557788849

CID:824341

Update Time:2025-06-16

3,4-Dimethoxy7-13C-benzaldehyde Chemical and Physical Properties

Names and Identifiers

- 3,4-DIMETHOXY[7-13C]-BENZALDEHYDE
- 3,4-Dimethoxybenzaldehyde-
- A-13C
- Veratraldehyde-2-13C
- 3,4-Dimethoxy7-13C-benzaldehyde
- Inchi： 1S/C9H10O3/c1-11-8-4-3-7(6-10)5-9(8)12-2/h3-6H,1-2H3/i6+1
- InChI Key： WJUFSDZVCOTFON-PTQBSOBMSA-N
- SMILES： O(C)C1C=C([13CH]=O)C=CC=1OC

Computed Properties

Exact Mass: 167.06600

Experimental Properties

PSA: 35.53000
LogP: 1.51630

3,4-Dimethoxy7-13C-benzaldehyde Security Information

Hazard Category Code： 22-36/38-43
Safety Instruction： 26-36/37
Hazardous Material Identification：

3,4-Dimethoxy7-13C-benzaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	D460662-5mg	3,4-Dimethoxy[7-13C]-benzaldehyde	1173022-44-0		5mg	$ 133.00	2023-09-07
TRC	D460662-50mg	3,4-Dimethoxy[7-13C]-benzaldehyde	1173022-44-0		50mg	$ 1022.00	2023-09-07

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Related Categories

Additional information on 3,4-Dimethoxy7-13C-benzaldehyde

Research Brief on 3,4-Dimethoxy7-13C-benzaldehyde (CAS: 1173022-44-0) in Chemical Biology and Pharmaceutical Applications

3,4-Dimethoxy7-13C-benzaldehyde (CAS: 1173022-44-0) is a stable isotope-labeled derivative of benzaldehyde, widely used as a key intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. The incorporation of the 13C isotope at the 7-position enhances its utility in metabolic studies, tracer experiments, and nuclear magnetic resonance (NMR) spectroscopy. Recent advancements in synthetic methodologies and applications of this compound have highlighted its growing importance in chemical biology and drug discovery.

A 2023 study published in the Journal of Labelled Compounds and Radiopharmaceuticals demonstrated an optimized synthetic route for 3,4-Dimethoxy7-13C-benzaldehyde, achieving a yield of 85% with high isotopic purity (>99%). The method utilized 13C-labeled potassium cyanide as the isotopic source, followed by a series of oxidation and protection-deprotection steps. This improved synthesis addresses previous challenges related to scalability and cost-effectiveness, making the compound more accessible for research and industrial applications.

In pharmaceutical research, 3,4-Dimethoxy7-13C-benzaldehyde has shown significant potential as a precursor for the development of novel CNS-active compounds. A recent Nature Communications paper (2024) reported its use in synthesizing 13C-labeled analogs of apomorphine derivatives, enabling precise tracking of drug metabolism and distribution through mass spectrometry imaging. The study revealed previously unknown metabolic pathways of these compounds in rodent models, providing valuable insights for Parkinson's disease treatment optimization.

The compound's unique structural features have also facilitated breakthroughs in fragment-based drug discovery. Research from the University of Cambridge (2023) utilized 3,4-Dimethoxy7-13C-benzaldehyde as a core scaffold for developing inhibitors of protein-protein interactions in oncology targets. The 13C-label allowed for real-time monitoring of binding events using dynamic nuclear polarization-enhanced NMR, a technique that significantly improves sensitivity for detecting weak interactions.

Emerging applications in chemical biology include its use as a probe for studying enzyme mechanisms. A 2024 ACS Chemical Biology publication detailed how the 13C-label in 3,4-Dimethoxy7-13C-benzaldehyde enabled the identification of a novel catalytic intermediate in cytochrome P450-mediated demethylation reactions. This finding has implications for understanding drug metabolism and designing more effective prodrugs.

From a commercial perspective, the global market for 13C-labeled compounds like 3,4-Dimethoxy7-13C-benzaldehyde is projected to grow at a CAGR of 6.8% from 2023 to 2030, driven by increasing demand in pharmaceutical research and diagnostic applications. Recent patent filings (2023-2024) indicate growing intellectual property activity around derivatives of this compound, particularly in the areas of neurodegenerative disease therapeutics and imaging agents.

Future research directions include exploring its potential in the development of 13C-based metabolic flux analysis for cancer research and expanding its utility in the synthesis of complex natural product analogs. The compound's versatility and the continuous improvement in synthetic accessibility position it as a valuable tool for advancing both basic research and applied pharmaceutical development.